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Compound of Interest

Compound Name: (R)-Glycidyl phenyl ether

Cat. No.: B1332718

An In-depth Technical Guide to (R)-Glycidyl Phenyl Ether: Chemical Properties, Structure,
and Applications

Introduction

(R)-Glycidyl phenyl ether (CAS No: 71031-02-2) is a chiral epoxide that serves as a critical
building block in various fields of chemical synthesis. Its unique structure, featuring a reactive
oxirane (epoxide) ring and a phenoxymethyl group, makes it a versatile intermediate. This
compound is particularly valuable in asymmetric synthesis, where the introduction of a specific
stereocenter is crucial for the biological activity of the target molecule. This guide provides a
comprehensive overview of the chemical structure, physicochemical properties, reactivity, and
key experimental methodologies associated with (R)-Glycidyl phenyl ether, tailored for
professionals in research, development, and pharmaceutical sciences.

Chemical Structure and Identification

(R)-Glycidyl phenyl ether is an organic molecule with the chemical formula CsH100:.
Structurally, it consists of a phenyl group linked via an ether bond to a glycidyl moiety. The
defining feature is the three-membered epoxide ring, which contains a chiral center at the C2
position with an (R) configuration. This chirality is crucial for its application in stereoselective
synthesis. The high reactivity of the compound is primarily attributed to the significant ring
strain of the epoxide group.

Caption: Molecular structure of (R)-Glycidyl phenyl ether.
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Table 1: Chemical Identifiers

Identifier Value Reference
IUPAC Name (2R)-2-(phenoxymethyl)oxirane

CAS Number 71031-02-2

Molecular Formula CoH1002

Synonyms

(R)-2-(Phenoxymethyl)oxirane,
(R)-1,2-Epoxy-3-

phenoxypropane

Isomeric SMILES

C1--INVALID-LINK--
COC2=CcC=CC=C2

InChl=1S/C9H1002/c1-2-4-

InChl 8(5-3-1)10-6-9-7-11-9/h1-
5,9H,6-7H2/t9-/m0/s1
FQYUMYWMJTYZTK-
InChl Key

VIFPVBQESA-N

Physicochemical Properties

(R)-Glycidyl phenyl ether is a colorless to nearly colorless clear liquid at room temperature. It

Is characterized by a relatively high boiling point and low vapor pressure. While it is sparingly

soluble in water, it demonstrates good solubility in organic solvents like ether and benzene.

Table 2: Physicochemical Data
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Property Value Reference
Molecular Weight 150.17 g/mol

Physical State Colorless clear liquid
Boiling Point 245-247 °C

Melting Point 35°C

Density 1.11 g/mL

Vapor Pressure 0.01 - 0.03 mmHg at 20 °C
Refractive Index (n20/D) 1.53

Optical Rotation ([a]20/D) -12 to -16° (c=1 in Ethanol)
Water Solubility 1to 5 mg/mL

Flash Point >93.3 °C (>200 °F)

Reactivity and Applications

The chemical behavior of (R)-Glycidyl phenyl ether is dominated by the electrophilic nature of
the epoxide ring. The inherent ring strain makes the epoxide carbons susceptible to
nucleophilic attack, leading to ring-opening reactions. This reactivity is the foundation of its
utility in organic synthesis.
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Key Characteristics

i
« Forms the basis for polymerization |
and intermediate synthesis.

i
« Stereocenter is retained or inverted |
depending on reaction conditions. i

~ : . . Relief of Ring Strain Nucleophilic Attack New C-Nu Bond Formation .
(R)-Glycidyl Phenyl Ether + Nucleophile (Nu-) on Epoxide Carbon > Ring-Opened Product

Click to download full resolution via product page
Caption: Generalized workflow of nucleophilic ring-opening.
Key Applications:

o Asymmetric Synthesis: As a chiral building block, it is instrumental in the synthesis of
optically active pharmaceuticals and complex natural products. The epoxide can be opened
by various nucleophiles to introduce a new stereocenter with high enantioselectivity.

o Polymer Chemistry: It serves as a monomer in cationic and ring-opening polymerization
reactions to produce novel chiral polymers. These polymers can possess unique properties,
such as enhanced thermal stability and optical activity, making them suitable for applications
in drug delivery and separation science.

e Epoxy Resins: Itis used as a reactive diluent or co-monomer in the formulation of epoxy
resins for high-performance coatings, adhesives, and composite materials. Its inclusion can
enhance the mechanical and thermal properties of the final cured product.

Experimental Protocols
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Synthesis Protocol: Two-Step Phenol-Epichloropropane
Reaction

A common industrial synthesis involves a two-step process starting from phenol and
epichloropropane. This method allows for controlled reaction conditions and high yields.

 To cite this document: BenchChem. [(R)-Glycidyl phenyl ether chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1332718#r-glycidyl-phenyl-ether-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1332718#r-glycidyl-phenyl-ether-chemical-properties-and-structure
https://www.benchchem.com/product/b1332718#r-glycidyl-phenyl-ether-chemical-properties-and-structure
https://www.benchchem.com/product/b1332718#r-glycidyl-phenyl-ether-chemical-properties-and-structure
https://www.benchchem.com/product/b1332718#r-glycidyl-phenyl-ether-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1332718?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1332718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

